Cas no 13122-33-3 (Benzene-d, 4-bromo-)

Benzene-d, 4-bromo- structure
Benzene-d, 4-bromo- structure
Product Name:Benzene-d, 4-bromo-
CAS No:13122-33-3
MF:C6H5Br
MW:158.014062643051
CID:205648
PubChem ID:12204136
Update Time:2025-04-19

Benzene-d, 4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene-d, 4-bromo-
    • 1-bromo-4-deuteriobenzene
    • 4-Deuteriobromobenzene
    • Benzene-d,p-bromo- (7CI,8CI)
    • Bromobenzene-4-d1
    • p-Bromobenzene-d
    • 4-Bromobenzene-d
    • p-deuterobromobenzene
    • AT39548
    • 1-Bromo(4-~2~H)benzene
    • 13122-33-3
    • SCHEMBL19168972
    • DTXSID60927128
    • Bromobenzene (4 D)
    • 1-BROMOBENZENE-4-D
    • MDL: MFCD12922668
    • Inchi: 1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1D
    • InChI Key: QARVLSVVCXYDNA-MICDWDOJSA-N
    • SMILES: BrC1C=CC([2H])=CC=1

Computed Properties

  • Exact Mass: 157.96999
  • Monoisotopic Mass: 156.964
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
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